Cas no 68780-11-0 (Isotriphyophyllin)

• Product name: Isotriphyophyllin
• CAS No: 68780-11-0
• MF: C₂₄H₂₇NO₃
• MW: 377.476086854935
• CID: 2009230

Isotriphyophyllin Chemical and Physical Properties

Names and Identifiers

• Isotriphyophyllin
• Isotriphyophylline
• 8-Isoquinolinol, 7-(4,5-dimethoxy-2-methyl-1-naphthalenyl)-1,2,3,4-tetrahydro-1,3-dimethyl-, (1R,3S)- (9CI)

• Inchi： 1S/C24H27NO3/c1-13-11-20(28-5)23-17(7-6-8-19(23)27-4)21(13)18-10-9-16-12-14(2)25-15(3)22(16)24(18)26/h6-11,14-15,25-26H,12H2,1-5H3
• InChI Key： MXIZZLBQRBAZEX-UHFFFAOYSA-N
• SMILES： COC1C2C(=C(C3C(O)=C4C(CC(NC4C)C)=CC=3)C(=CC=2OC)C)C=CC=1

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 478.8±45.0 °C(Predicted)
• pka: 8.44±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines